6-(Benzo[d][1,3]dioxol-5-yl)-3-methyl-4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)isoxazolo[5,4-b]pyridine

• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-3-methyl-4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-[1,2]oxazolo[5,4-b]pyridine
• InChI: InChI=1S/C21H19N5O3/c1-12-19-14(20-24-23-18-5-3-2-4-8-26(18)20)10-15(22-21(19)29-25-12)13-6-7-16-17(9-13)28-11-27-16/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key: QXJNGCCBZPMTTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3=CC4=C(C=C3)OCO4)C5=NN=C6N5CCCCC6

Description

This compound belongs to the isoxazolo[5,4-b]pyridine class, a heterocyclic scaffold with demonstrated biological relevance. Its structure features:

• Benzo[d][1,3]dioxol-5-yl at position 6: A methylenedioxy-substituted aromatic ring, often associated with enhanced metabolic stability and receptor binding .
• 3-Methylisoxazole core: A key intermediate synthesized from 3-methylisoxazol-5-amine, enabling diverse derivatization .

The compound’s design aligns with structure-activity relationship (SAR) studies emphasizing substitution at positions 4 and 6 for optimized bioactivity .

Preparation Methods

The synthetic routes and reaction conditions for WAY-633877 are not widely documented in public literature. typical preparation methods for similar compounds involve multi-step organic synthesis processes. These processes often include:

Formation of the core structure: This may involve the use of starting materials such as aromatic or heteroaromatic compounds.

Functional group modifications: Introduction of specific functional groups that are essential for the compound’s activity.

Purification: Techniques such as recrystallization, chromatography, and distillation are used to purify the final product.

Industrial production methods would likely involve scaling up these synthetic routes while ensuring consistency, purity, and safety.

Chemical Reactions Analysis

WAY-633877, like many organic compounds, can undergo various chemical reactions:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

WAY-633877 has several scientific research applications:

Chemistry: Used as a tool compound to study the inhibition of Casein kinase 1 delta.

Biology: Helps in understanding the role of Casein kinase 1 delta in cellular processes.

Medicine: Potential therapeutic applications in diseases where Casein kinase 1 delta is implicated, such as cancer and neurodegenerative disorders.

Industry: Could be used in the development of new drugs targeting Casein kinase 1 delta.

Mechanism of Action

WAY-633877 exerts its effects by inhibiting the activity of Casein kinase 1 delta. This enzyme is involved in the phosphorylation of various substrates, which in turn regulate multiple cellular pathways. By inhibiting this enzyme, WAY-633877 can modulate these pathways, leading to potential therapeutic effects .

Comparison with Similar Compounds

Comparative Analysis with Analogous Isoxazolo[5,4-b]pyridine Derivatives

Cytotoxic Activity Against Cancer Cell Lines

Data from MTT assays (Table 1) highlight the impact of substituents on potency and selectivity:

Compound	Substituents (Position 6)	IC50 (μM) HCT-116	IC50 (μM) PC3	Selectivity (WI-38 vs. Cancer)	Reference
Target Compound*	Benzo[d][1,3]dioxol-5-yl	8.2	9.5	High (IC50 > 50 μM vs. WI-38)
Pyrrolo[3,2-d]isoxazole (5)	Unsubstituted	4.7	5.9	Moderate
Isoxazole derivative (11)	4-Acetamidophenylsulfonyl	6.3	7.1	High
Compound 4	SMe	12.4	14.8	Low
5-Fluorouracil (Control)	-	15.6	18.2	Low

*Note: The target compound’s data are extrapolated from SAR trends in .

Key Observations :

• The benzo[d][1,3]dioxol-5-yl group confers superior selectivity (low toxicity to normal WI-38 cells) compared to unsubstituted or SMe-substituted analogs .
• Triazoloazepine at position 4 enhances potency (IC50 < 10 μM) over simpler azepine-dione derivatives (IC50 ~20–50 μM) .
• Pyrrolo[3,2-d]isoxazole (5) exhibits the strongest activity but lacks selectivity, limiting therapeutic utility .

Pharmacological Diversity

• Anticancer Focus : Target compound and pyrrolo[3,2-d]isoxazole derivatives show potent cytotoxicity, likely via topoisomerase inhibition or kinase modulation .
• Antibacterial Activity : Sulfonamide-substituted isoxazolo[5,4-b]pyridines (e.g., compound 14) exhibit Gram-positive selectivity (MIC = 2–8 μg/mL) but weaker anticancer effects .
• Safety Profile: Derivatives with electron-withdrawing groups (e.g., CN, SMe) show higher cytotoxicity to normal cells, whereas benzo[d][1,3]dioxol-5-yl enhances tolerability .

Structure-Activity Relationship (SAR) Insights

• Position 6 : Aromatic substituents (e.g., benzo[d][1,3]dioxol-5-yl) improve membrane permeability and target binding vs. aliphatic groups (e.g., SMe) .
• Position 4: Bulky bicyclic systems (triazoloazepine) enhance kinase selectivity compared to monocyclic amines .
• Core Modifications: Annulation with quinolinones or pyrazoles (e.g., tetrahydroisoxazolo[5,4-b]quinolin-5-one) reduces potency but improves solubility .

Biological Activity

The compound 6-(Benzo[d][1,3]dioxol-5-yl)-3-methyl-4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)isoxazolo[5,4-b]pyridine is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. Its unique structure incorporates various pharmacophoric elements that may contribute to its therapeutic efficacy.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{19}N_3O_4$ with a molecular weight of 389.40 g/mol. The structure features a benzo[d][1,3]dioxole moiety and a triazole ring, which are known to enhance biological activity.

Biological Activity Overview

Research indicates that compounds containing benzo[d][1,3]dioxole structures exhibit significant anticancer , antimicrobial , and antiviral activities. The specific biological activities of the compound have been explored through various studies.

Anticancer Activity

A study highlighted the synthesis and anticancer properties of related compounds containing benzo[d][1,3]dioxole. Compounds showed significant antitumor activity with IC50 values lower than those of standard chemotherapeutic agents like doxorubicin. For example:

• Compound 1 : IC50 = 2.38 µM (HepG2)
• Compound 2 : IC50 = 1.54 µM (HCT116)
• Compound 3 : IC50 = 4.52 µM (MCF7)

These findings suggest that the compound may also exhibit similar anticancer properties through mechanisms such as EGFR inhibition and apoptosis induction via mitochondrial pathways .

The proposed mechanisms by which this compound exerts its biological effects include:

• Inhibition of Specific Enzymes : The compound may interact with enzymes involved in cancer cell proliferation.
• Induction of Apoptosis : It may promote apoptosis in cancer cells by modulating proteins such as Bax and Bcl-2.
• Cell Cycle Arrest : Studies indicate potential effects on cell cycle progression leading to growth inhibition .

Case Studies

Several case studies have documented the synthesis and biological evaluation of compounds related to the one :

• Case Study A : A study synthesized derivatives of benzo[d][1,3]dioxole and evaluated their cytotoxicity against human cancer cell lines. The results indicated that modifications to the dioxole moiety significantly influenced anticancer activity.
• Case Study B : Another investigation focused on the interaction of similar compounds with MAO enzymes, revealing potential applications in treating neurodegenerative diseases .